Cas no 69891-44-7 ((r)-(-)-2-(p-toluenesulfonate)-1,2-propanol)

• Product Name: (r)-(-)-2-(p-toluenesulfonate)-1,2-propanol
• CAS No: 69891-44-7
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 974332
• PubChem ID: 13807474
• Update Time: 2025-04-19

(r)-(-)-2-(p-toluenesulfonate)-1,2-propanol Chemical and Physical Properties

Names and Identifiers

• (r)-(-)-2-(p-toluenesulfonate)-1,2-propanol
• (R)-(-)-2-(P-TOLUENESULFONATE)-1,2-PROPANIOL
• (2R)-1-Hydroxypropan-2-yl 4-methylbenzenesulfonate
• 1,2-propanediol, 2-(4-methylbenzenesulfonate), (2R)-
• LogP
• AKOS025401387
• 69891-44-7
• (R)-1-hydroxypropan-2-yl 4-methylbenzenesulfonate
• (2R)-1-Hydroxypropan-2-yl 4-methylbenzene-1-sulfonate
• DTXSID30550109
• AC-14037
• SCHEMBL19404068

• Inchi： 1S/C10H14O4S/c1-8-3-5-10(6-4-8)15(12,13)14-9(2)7-11/h3-6,9,11H,7H2,1-2H3/t9-/m1/s1
• InChI Key： UADUJNAWMVEFHR-SECBINFHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H](C)CO

Computed Properties

• Exact Mass: 230.06132
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6